Cas no 1416440-11-3 (Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate)

Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate structure
1416440-11-3 structure
Product Name:Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
CAS No:1416440-11-3
MF:C12H14ClN3O2
MW:267.711461544037
CID:4816376
Update Time:2023-08-19

Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 4-CHLORO-7-ISOPROPYLPYRROLO[2,1-F][1,2,4]TRIAZINE-5-CARBOXYLATE
    • Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
    • Inchi: 1S/C12H14ClN3O2/c1-4-18-12(17)8-5-9(7(2)3)16-10(8)11(13)14-6-15-16/h5-7H,4H2,1-3H3
    • InChI Key: TYZISHXGSOPANC-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C(=O)OCC)C=C(C(C)C)N2N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 314
  • XLogP3: 2.8
  • Topological Polar Surface Area: 56.5

Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM503511-1g
Ethyl4-chloro-7-isopropylpyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
1416440-11-3 97%
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$838 2022-06-13
Alichem
A109009689-1g
Ethyl 4-chloro-7-isopropylpyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
1416440-11-3 95%
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